Cas no 1260636-85-8 (2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid)
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- AMINO-(4-FLUORO-INDOL-3-YL)-ACETIC ACID
- AMINO-(4-FLUORO-INDOL-3-YL)-ACETICACID
- EN300-1633275
- 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
- 1260636-85-8
-
- MDL: MFCD07786885
- Inchi: 1S/C10H9FN2O2/c11-6-2-1-3-7-8(6)5(4-13-7)9(12)10(14)15/h1-4,9,13H,12H2,(H,14,15)
- InChI Key: FXZWFXZEKHYCIV-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(=CN2)C(C(=O)O)N
Computed Properties
- Exact Mass: 208.06480570g/mol
- Monoisotopic Mass: 208.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 79.1Ų
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633275-0.05g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-0.1g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-0.25g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-0.5g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-1.0g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-2.5g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-5.0g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-10.0g |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1633275-50mg |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1633275-100mg |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid |
1260636-85-8 | 100mg |
$943.0 | 2023-09-22 |
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
Additional information on 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
Comprehensive Overview of 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8)
2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique 4-fluoro-1H-indole core and amino acid side chain, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and inflammatory pathways.
The fluorinated indole moiety in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid enhances its binding affinity to biological targets, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its potential in modulating serotonin receptors, a hotspot in neuropharmacology. With the growing demand for CNS-active compounds, this molecule aligns with trends in precision medicine and personalized therapeutics.
From a synthetic perspective, CAS No. 1260636-85-8 serves as a key intermediate for peptide mimetics and small molecule inhibitors. Its carboxylic acid and amine functionalities allow for diverse derivatization, catering to high-throughput screening (HTS) platforms. The compound’s structure-activity relationship (SAR) is frequently discussed in forums on drug design, reflecting its relevance in AI-driven drug discovery workflows.
Environmental and green chemistry considerations are also pivotal. The 4-fluoro substitution in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid improves metabolic stability, reducing frequent dosing—a priority in sustainable pharma. This aligns with industry shifts toward bioisosteres and fragment-based drug design (FBDD), topics trending in SciFinder and PubMed queries.
Analytical profiling of CAS No. 1260636-85-8 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Its chirality further underscores its utility in enantioselective synthesis, a niche explored in catalysis research. For researchers, sourcing high-purity batches is critical, as emphasized in QC/QA discussions.
In summary, 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid bridges chemical biology and pharmacology, addressing contemporary needs in targeted therapy. Its multifaceted applications—from neuroscience to cancer research—make it a compound of enduring interest in both academic and industrial settings.
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